Cas no 2138410-92-9 (3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl-)

• Product Name: 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl-
• CAS No: 2138410-92-9
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5289104
• Update Time: 2025-06-07

3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl-

• Inchi： 1S/C13H13ClN2/c1-9-3-4-12(13(8-14)16-9)11-5-6-15-10(2)7-11/h3-7H,8H2,1-2H3
• InChI Key： BYDKDWWPPLOEEU-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(C)=CC=C1C1C=CN=C(C)C=1

Additional information on 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl-

Introduction to 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- (CAS No. 2138410-92-9)

3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- (CAS No. 2138410-92-9) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bipyridine core and functional groups such as a chloromethyl and dimethyl substituents. These features contribute to its potential in various chemical reactions and biological activities.

The chemical structure of 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- consists of two pyridine rings connected by a single bond, with a chloromethyl group attached to one of the rings and two methyl groups attached to the other ring. This arrangement provides the molecule with both electron-withdrawing and electron-donating properties, making it an attractive candidate for synthetic transformations and ligand design in coordination chemistry.

In recent years, the study of bipyridine derivatives has gained considerable attention due to their diverse applications in pharmaceuticals, catalysis, and materials science. For instance, bipyridine ligands are often used in the synthesis of metal complexes for catalytic reactions, such as C-H activation and cross-coupling reactions. The presence of the chloromethyl group in 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- allows for further functionalization through nucleophilic substitution reactions, expanding its utility in synthetic chemistry.

The biological activity of 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- has also been explored in several studies. Research has shown that bipyridine derivatives can exhibit antimicrobial and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain bipyridine derivatives demonstrated potent inhibitory effects against various cancer cell lines. The chloromethyl group in 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- may play a crucial role in modulating its biological activity by facilitating interactions with cellular targets.

In the context of materials science, bipyridine derivatives have been utilized in the development of functional materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high porosity and tunable pore sizes, making them suitable for applications in gas storage, separation processes, and catalysis. The structural flexibility provided by the chloromethyl and dimethyl groups in 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- allows for the design of MOFs with tailored functionalities.

The synthesis of 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- typically involves multistep procedures that include the formation of the bipyridine core followed by selective functionalization. One common approach is to start with commercially available 4-picoline and undergo a series of reactions to introduce the desired substituents. The chlorination step is critical for introducing the chloromethyl group, which can be achieved using reagents such as thionyl chloride or phosphorus trichloride.

The physical properties of 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl-, including its melting point and solubility characteristics, are important considerations for its use in various applications. Typically, this compound is a solid at room temperature with moderate solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it suitable for use in solution-based reactions and material processing techniques.

In conclusion, 3,4'-Bipyridine, 2-(chloromethyl)-2',6-dimethyl- (CAS No. 2138410-92-9) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, catalysis, and materials science. Its unique structural features provide opportunities for further functionalization and exploration of new biological activities. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its importance in advancing scientific knowledge and technological innovation.